Cas no 66-27-3 (Methyl methanesulfonate)

• Product Name: Methyl methanesulfonate
• CAS No: 66-27-3
• MF: C₂H₆O₃S
• MW: 110.132239818573
• MDL: MFCD00007557
• CID: 33842
• PubChem ID: 4156
• Update Time: 2025-08-05

Methyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• Methyl methanesulfonate
• MMS
• Methyl methanesulfonate, Comet assay grade
• Methylmethanesulfonate Solution
• as-Dimethyl sulfite
• as-Dimethyl sulphite
• methanesulphonic acid methyl ester
• Methyl mesylate
• methyl methanesulphonate
• Methyl methansulfonate
• Methanesulfonic Acid Methyl Ester
• Methanesulfonic acid, methyl ester
• methylmethane sulfonate
• Methylmethansulfonat
• Methylmethanesulfonate
• Methyl methansulphonate
• Dimethylsulfonate
• FDA 0092
• Methyl ester of methanesulfonic acid
• CB 1540
• Methylmethanesulphonate
• Methyl methanesulfonic acid
• CHEBI:25255
• methylmesylate
• Methylmesilate
• UNII-AT5C31J09G
• BRN 1098586
• WLN: WS1&O1
• NCGC00259643-01
• NSC-50256
• NCGC00253916-01
• Methyl methanesulfonate, certified reference material, TraceCERT(R)
• EN300-1238092
• NCI60_004210
• 66-27-3
• CAS-66-27-3
• CHEMBL313493
• METHYL METHANESULFONATE [HSDB]
• Methyl Methylenesulfonate
• Q3077242
• AT5C31J09G
• Spectrum4_000776
• Mesilate, Methyl
• C19181
• EINECS 200-625-0
• NCGC00090697-05
• 4-04-00-00011 (Beilstein Handbook Reference)
• Methyl methanesulfonate, 99%
• AI3-50052
• Tox21_202094
• DTXSID7020845
• FT-0628902
• methylmethansulfonat-
• CCG-39749
• NCGC00090697-03
• DTXCID10845
• KBioSS_002365
• Z133684226
• KBio2_004930
• Spectrum5_001652
• NCGC00090697-02
• Methyl-D3 methanesulfonate
• Methylester kyseliny methansulfonove [Czech]
• Methylsulfonic acid methyl ester
• M0369
• NSC50256
• KBio3_002251
• KBio2_002362
• LS-1557
• KBio2_007498
• NCGC00090697-06
• AKOS015900695
• MFCD00007557
• Methylmethansulfonat [German]
• W-104766
• BCP34358
• methylmethansulphonate
• C2H6O3S
• SCHEMBL63290
• KBioGR_001192
• AS-10021
• NCGC00090697-04
• Tox21_300299
• SPBio_000794
• Methyl Methane Sulfonate
• InChI=1/C2H6O3S/c1-5-6(2,3)4/h1-2H
• Methylester kyseliny methansulfonove
• Methylsulfonic acid, methyl ester
• Spectrum_001850
• HSDB 5103
• SPECTRUM330003
• Spectrum3_001166
• HY-W004702
• Spectrum2_000917
• CCRIS 396
• BSPBio_002751
• Methanesulfonic acid, methyl ester (6CI,7CI,8CI,9CI)
• NCGC00090697-01
• METHYL METHANESULFONATE [IARC]
• Methanesulfonic acid methyl
• METHYL METHANESULFONATE [MI]
• methanesulfonate methyl
• Methyl ester of methanesulphonic acid
• CS-W004702
• CB1540
• SY012929
• NS00019620
• Methyl Mesilate
• DB-054898
• dimethylsulfonic acid
• NSC 50256
• Methanesulfonate, Methyl
• methyl methylsulfonate
• METHYL METHANESULFONATE (IARC)
• asDimethyl sulfite
• Mesylate, Methyl
• asDimethyl sulphite
• FM13614

• MDL： MFCD00007557
• Inchi： 1S/C2H6O3S/c1-5-6(2,3)4/h1-2H3
• InChI Key： MBABOKRGFJTBAE-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC

Computed Properties

• Exact Mass: 110.00400
• Monoisotopic Mass: 110.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 51.8

Experimental Properties

• Color/Form: Colorless liquid. Sensitive to moisture.
• Density: 1.3 g/mL at 25 °C(lit.)
• Melting Point: 20°C
• Boiling Point: 202-203 °C(lit.)
• Flash Point: Degrees Fahrenheit:219.2°F
  Degrees Celsius:104°C
  
• Refractive Index: n20/D 1.414(lit.)
• Solubility: 200g/l
• Water Partition Coefficient: 200 g/L (20 ºC)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong acids, strong bases.
• PSA: 51.75000
• LogP: 0.67320
• Merck: 6097
• Solubility: Soluble in water (can be hydrolyzed gradually in aqueous solution), dimethylformamide and propylene glycol, very slightly soluble in non-polar solvents.

Methyl methanesulfonate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301-H315-H319-H335-H350
• Warning Statement： P201-P261-P301+P310-P305+P351+P338-P308+P313
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 45-22-36/37/38
• Safety Instruction： S53-S26-S45-S36/37/39
• FLUKA BRAND F CODES：21
• RTECS：PB2625000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes
• Storage Condition：2-8°C
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22; R36/37/38; R45; R68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters

Additional information on Methyl methanesulfonate

Methyl Methanesulfonate: A Comprehensive Overview

Methyl methanesulfonate (commonly abbreviated as MMS), with the CAS number 66-27-3, is a versatile chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as methyl sulfonic acid methyl ester, belongs to the class of alkylating agents and is widely recognized for its role in organic synthesis, particularly in the modification of biomolecules such as DNA and RNA. The compound's structure, comprising a methyl group attached to a sulfonic acid ester, contributes to its unique chemical reactivity and biological effects.

Recent advancements in the field of molecular biology have highlighted the importance of methyl methanesulfonate in epigenetic research. Studies have demonstrated that this compound can induce specific DNA methylation patterns, which are critical in understanding gene regulation and disease mechanisms. For instance, researchers have utilized methyl methanesulfonate to study the effects of DNA alkylation on cancer cells, providing valuable insights into potential therapeutic strategies. These findings underscore the compound's significance in both basic research and applied sciences.

In addition to its role in biological studies, methyl methanesulfonate has found applications in materials science. Its ability to act as a methylating agent makes it a valuable reagent in the synthesis of advanced materials, including polymers and nanoparticles. Recent studies have explored its use in creating stimuli-responsive materials, where controlled alkylation reactions can be employed to induce specific structural changes in response to external stimuli such as temperature or pH levels.

The synthesis of methyl methanesulfonate involves a multi-step process that typically begins with the reaction of methane sulfonic acid with methanol under acidic conditions. This reaction produces the ester form, which is then purified for further use. The compound's stability and reactivity make it an ideal candidate for various chemical transformations, particularly those requiring precise control over alkylation reactions.

From an environmental perspective, understanding the fate and transport of methyl methanesulfonate in natural systems is crucial. Recent environmental studies have focused on its degradation pathways under different conditions, such as soil and aqueous environments. These studies have revealed that the compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of methane sulfonic acid and methanol. Such insights are essential for assessing its potential impact on ecosystems and guiding sustainable practices in its use.

In conclusion, methyl methanesulfonate (CAS No. 66-27-3) stands out as a multifaceted chemical compound with applications spanning molecular biology, materials science, and environmental chemistry. Its unique properties continue to drive innovative research across diverse disciplines, making it an indispensable tool for scientists and engineers alike.